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Compound of Interest

Compound Name: Violamine R

Cat. No.: B157464

For Research Use Only.

Introduction

Violamine R, also known as Acid Violet 9, is a synthetic fluorophore with applications in
histology and hematology.[1][2][3] Its fluorescent properties present a potential for use in the
visualization of cellular components through fluorescence microscopy. These application notes
provide an overview of Violamine R's known characteristics and a generalized, adaptable
protocol for its prospective use in staining specific cellular structures, such as mitochondria or
lysosomes, in live and fixed cells. It is important to note that while Violamine R is a known
fluorophore, established protocols for its specific use in organelle staining are not widely
documented. Therefore, the provided protocols are intended as a starting point for methods
development and will require optimization.

Physicochemical and Spectroscopic Properties

Proper setup of a fluorescence microscope requires accurate spectral data. The available
information on the spectroscopic properties of Violamine R shows some inconsistencies,
which researchers should consider during experimental design.
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Table 1: Physicochemical and Spectroscopic Data for Violamine R

Property Value Source
Synonyms Acid Violet 9, C.I. 45190

CAS Number 6252-76-2

Molecular Formula C34H25N2Na06S

Molecular Weight 612.63 g/mol

Absorbance Maximum (Amax) 529 nm

752 nm

Excitation Maximum (Aex)

Not available in search results.

Requires empirical

determination.

Emission Maximum (Aem)

Not available in search results.

Requires empirical

determination.

Quantum Yield

Not available in search results.

Photostability

Not available in search results.

Note: The discrepancy in the reported absorbance maximum necessitates empirical validation

to determine the optimal excitation wavelength for fluorescence microscopy.

Experimental Workflow for Cellular Staining

The following diagram outlines a general workflow for preparing, staining, and imaging cells

with a fluorescent dye like Violamine R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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